Cas no 426-43-7 (Pregn-4-ene-3,20-dione,17,21-dihydroxy-16-methyl-, 21-acetate, (16a)- (9CI))

• Product Name: Pregn-4-ene-3,20-dione,17,21-dihydroxy-16-methyl-, 21-acetate, (16a)- (9CI)
• CAS No: 426-43-7
• MF: C₂₄H₃₄O₅
• MW: 402.523767948151
• CID: 324855
• PubChem ID: 13873650
• Update Time: 2025-04-19

Pregn-4-ene-3,20-dione,17,21-dihydroxy-16-methyl-, 21-acetate, (16a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregn-4-ene-3,20-dione,17,21-dihydroxy-16-methyl-, 21-acetate, (16a)- (9CI)
• [2-[(8R,9S,10R,13S,14S,17R)-17-hydroxy-10,13,16-trimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
• Corticosterone,11-deoxy-17-hydroxy-16a-methyl-, 21-acetate (6CI)
• Pregn-4-ene-3,20-dione, 17,21-dihydroxy-16a-methyl-, 21-acetate (7CI,8CI)
• 21-Acetyloxy-17-hydroxy-16-methylpregn-4-ene-3,20-dione
• 426-43-7
• DTXSID00551663
• SCHEMBL11109164
• 17-Hydroxy-16-methyl-3,20-dioxopregn-4-en-21-yl acetate

• Inchi： 1S/C24H34O5/c1-14-11-20-18-6-5-16-12-17(26)7-9-22(16,3)19(18)8-10-23(20,4)24(14,28)21(27)13-29-15(2)25/h12,14,18-20,28H,5-11,13H2,1-4H3/t14?,18-,19+,20+,22+,23+,24+/m1/s1
• InChI Key： DQKKCXRBJSXYJD-IANBGGIASA-N
• SMILES： O[C@]1(C(COC(C)=O)=O)C(C)C[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 402.24062418g/mol
• Monoisotopic Mass: 402.24062418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 784
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 10
• XLogP3: nothing
• Topological Polar Surface Area: 80.7Ų